Cas no 181696-73-1 (4,5-Dihydro-5-methyl-3,4-diphenyl-5-isoxazolol)

4,5-Dihydro-5-methyl-3,4-diphenyl-5-isoxazolol is a heterocyclic compound featuring an isoxazole core with phenyl and methyl substituents. Its structural configuration imparts stability and reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound exhibits potential as a precursor for bioactive molecules due to its rigid framework and functional group compatibility. Its well-defined stereochemistry and purity are critical for applications in asymmetric synthesis and medicinal chemistry. The presence of both aromatic and heterocyclic moieties enhances its utility in constructing complex molecular architectures. Suitable for controlled reactions, it offers researchers a reliable building block for developing novel compounds with tailored properties.
4,5-Dihydro-5-methyl-3,4-diphenyl-5-isoxazolol structure
181696-73-1 structure
Product Name:4,5-Dihydro-5-methyl-3,4-diphenyl-5-isoxazolol
CAS No:181696-73-1
MF:C16H15NO2
MW:253.295804262161
MDL:MFCD08693218
CID:98418
PubChem ID:10777254
Update Time:2025-06-07

4,5-Dihydro-5-methyl-3,4-diphenyl-5-isoxazolol Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-3,4-diphenyl-4,5-dihydroisoxazol-5-ol
    • 4,5-Dihydro-5-methyl-3,4-diphenyl-5-isoxazolol
    • 5-Isoxazolol,4,5-dihydro-5-methyl-3,4-diphenyl-
    • 5-methyl-3,4-diphenyl-4H-1,2-oxazol-5-ol
    • 3,4-diphenyl-4-hydrido-5-hydroxy-5-methylisoxazole
    • 3-phenyl-4-phenyl-5-hydroxy-5-methyl-2-isoxazoline
    • 5-hydroxy-5-methyl-3,4-diphenyl-2-isoxazoline
    • 5-hydroxy-5-methyl-3,4-diphenylisoxazole
    • 5-hydroxy-5-methyl-3,4-diphenylisoxazoline
    • 5-methyl-3,4-diphenyl-4,5-dihydro-isoxazol-5-ol
    • QC-1530
    • Parecoxib Impurity 3
    • Parecoxib Impurity 19
    • Parecoxib SodiuM IMpurity U
    • (5S)-5-Methyl-3,4-diphenyl-4,5-dihydroisoxazol-5-ol
    • AMY10872
    • 5-Methyl-3,4-diphenyl-4,5-dihydro-1,2-oxazol-5-ol
    • 181696-73-1
    • DTXSID50444793
    • LOFHVOCXHGAVHL-UHFFFAOYSA-N
    • A880977
    • 5-Isoxazolol, 4,5-dihydro-5-methyl-3,4-diphenyl-
    • SCHEMBL3256976
    • BCP10046
    • 3,4-diphenyl4-hydrido-5-hydroxy-5-methylisoxazole
    • AKOS016844213
    • AC-28935
    • AKOS000277274
    • FT-0666985
    • DA-09031
    • MDL： MFCD08693218
    • Inchi： 1S/C16H15NO2/c1-16(18)14(12-8-4-2-5-9-12)15(17-19-16)13-10-6-3-7-11-13/h2-11,14,18H,1H3
    • InChI Key： LOFHVOCXHGAVHL-UHFFFAOYSA-N
    • SMILES： O1C(C)(C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1)O

Computed Properties

  • Exact Mass: 253.11000
  • Monoisotopic Mass: 253.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.1
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • Density: 1.16
  • Melting Point: 159 - 162°C
  • Boiling Point: 401 ºC
  • Flash Point: 196 ºC
  • Refractive Index: 1.598
  • PSA: 41.82000
  • LogP: 2.34880
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4,5-Dihydro-5-methyl-3,4-diphenyl-5-isoxazolol Security Information

4,5-Dihydro-5-methyl-3,4-diphenyl-5-isoxazolol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-Dihydro-5-methyl-3,4-diphenyl-5-isoxazolol Pricemore >>

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4,5-Dihydro-5-methyl-3,4-diphenyl-5-isoxazolol Production Method

4,5-Dihydro-5-methyl-3,4-diphenyl-5-isoxazolol Related Literature

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